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Compound Focus: Bromperidol

CAS No.: 10457-90-6

Cat. No.: S522148

Reported Pharmacokinetic Data of Bromperidol

The table below summarizes key findings from a clinical study investigating steady-state plasma

concentrations of bromperidol:

Parameter Reported Value or Finding Study Details

Dosage 12 mg/day [1]

Steady-State Plasma Mean 7.2 ng/mL (Range: 1.3-17.4 Corrected to median body

Concentration (Css) ng/mL) [1] weight

Reduced Metabolite Css Mean 2.2 ng/mL (Range: 0.4 - 8.9 Corrected to median body
ng/mL) [1] weight

Key Metabolic Finding Polymorphic CYP2D6 is not a major Based on genotype analysis

metabolic pathway [1]

Impact of Coadministered Significantly higher Css of No significant effect on the
Flunitrazepam bromperidol [1] reduced metabolite
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Experimental Methodologies from Key Studies

For your research protocols, here are the detailed methodologies from the cited clinical study.

1. Study Design and Patient Population for Steady-State Concentration [1]

¢ Objective: To investigate the effects of the CYP2D6 genotype and coadministration of flunitrazepam

on the steady-state plasma concentrations of bromperidol and its reduced metabolite.

e Population: 62 schizophrenic inpatients.

¢ Intervention: Administration of bromperidol at a fixed oral dose of 12 mg/day.

e Sample Collection: Plasma samples were collected to measure steady-state concentrations of
bromperidol and reduced bromperidol.

2. Genotype Analysis [1]

e Method: Allele-specific polymerase chain reaction (PCR) analysis.

e Target Alleles: Identification of the wild-type allele (CYP2D6\1A) and four mutated alleles:
*CYP2D6\3, *CYP2D6\4, *CYP2D6\5* (which cause absent CYP2D6 activity), and CYP2D6\10*
(which causes decreased activity).

e Grouping: Patients were categorized based on whether they had zero, one, or two mutated alleles.

Pathways and Metabolic Interactions

The following diagram illustrates the metabolic pathway of bromperidol and the key drug interaction

identified in the research, based on the findings from the study [1].
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This diagram summarizes the research findings: bromperidol is metabolized to its reduced form via
pathways not primarily involving CYP2D6, and flunitrazepam coadministration inhibits bromperidol's

metabolism, leading to higher plasma concentrations [1].

Research Implications and Further Directions

The finding that CYP2D6 polymorphism does not significantly affect bromperidel metabolism is
particularly relevant for drug development, as it suggests a more predictable pharmacokinetic profile across

populations without the need for CYP2D6 genotype-guided dosing [1]. The significant interaction with
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flunitrazepam indicates that other concurrent medications can impact bromperidol levels, warranting

careful review of a patient's full medication regimen in clinical trials and practice [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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